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Compound of Interest

Compound Name: (+)-Fenchone

Cat. No.: B1675204 Get Quote

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for

environmental protection and occupational safety. This document provides essential procedural

guidance for the proper disposal of (+)-Fenchone, tailored for researchers, scientists, and

professionals in drug development.

Immediate Safety and Disposal Overview
(+)-Fenchone, a flammable liquid, must be handled as hazardous waste.[1] It is crucial to

prevent its release into the environment by avoiding disposal through standard drains or as

regular household garbage.[1][2][3] The primary disposal method involves engaging a licensed

waste disposal company to handle surplus and non-recyclable solutions.[3] All disposal

activities must adhere strictly to local, regional, national, and international regulations.

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Clearly label all containers holding (+)-Fenchone waste.

Do not mix (+)-Fenchone with other waste streams to prevent unintended chemical

reactions.

Container Management:

Utilize suitable, closed containers for storing (+)-Fenchone waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1675204?utm_src=pdf-interest
https://www.benchchem.com/product/b1675204?utm_src=pdf-body
https://www.benchchem.com/product/b1675204?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-7294-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODM1Mzh8YXBwbGljYXRpb24vcGRmfGFHRXdMMmd5WVM4NU1qRXdNREl6TnpBMk5qVTBMMU5FUWw4M01qazBYME5JWDBWT0xuQmtaZ3w1ZDQ1NTI2ZWI5MWQ0YjdlN2EyOWM4NmU4ZDRlYTk0MDhhMTU2ODM2ZGE0YWI0ZmNhMGFkMWMzZmU0NTM0MTUy
https://www.carlroth.com/medias/SDB-7294-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODM1Mzh8YXBwbGljYXRpb24vcGRmfGFHRXdMMmd5WVM4NU1qRXdNREl6TnpBMk5qVTBMMU5FUWw4M01qazBYME5JWDBWT0xuQmtaZ3w1ZDQ1NTI2ZWI5MWQ0YjdlN2EyOWM4NmU4ZDRlYTk0MDhhMTU2ODM2ZGE0YWI0ZmNhMGFkMWMzZmU0NTM0MTUy
https://fr.cpachem.com/msds?num=SB37970&dnl=sd_-_L-Fenchone_%5BCAS_7787-20-4%5D_%28SB37970%29_%28EU%29.pdf
https://www.chemicalbook.com/msds/fenchone.pdf
https://www.chemicalbook.com/msds/fenchone.pdf
https://www.benchchem.com/product/b1675204?utm_src=pdf-body
https://www.benchchem.com/product/b1675204?utm_src=pdf-body
https://www.benchchem.com/product/b1675204?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675204?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handle uncleaned, empty containers as you would the product itself, as they may retain

hazardous residues.

Once completely emptied and cleaned, containers may be recycled according to

regulations.

Spill and Leak Management:

In the event of a spill, immediately contain the leakage.

Absorb the spilled material using a non-combustible, inert absorbent material such as

sand, earth, diatomaceous earth, or vermiculite.

Collect the absorbed waste and place it into a suitable, sealed container for disposal.

Ensure the affected area is well-ventilated.

Prevent the spill from entering sewers, surface water, or ground water.

Arranging for Final Disposal:

Contact a licensed and reputable hazardous waste disposal company.

Provide them with comprehensive information about the waste, including its chemical

composition and any potential hazards.

The assignment of a specific waste identity number should be conducted in consultation

with the waste disposal company to ensure accurate classification and handling.

Quantitative Data Summary
While specific quantitative limits for disposal are determined by local regulations, the following

table summarizes key physical and toxicological data for (+)-Fenchone, which is essential for

waste profiling.
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Property Value Reference

Oral LD50 (Rat) 6160 mg/kg

Flash Point 62 °C

Density 0.948 g/cm³ at 25 °C

n-octanol/water (log KOW) 2.54 (pH value: 6, 20 °C)

Disposal Workflow
The logical flow for the proper disposal of (+)-Fenchone, from initial handling to final disposal,

is illustrated in the diagram below.
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On-Site Procedures

Off-Site Disposal

Identify (+)-Fenchone Waste

Segregate and Label Waste Container

Accidental Spill or Leak Occurs

Contain Spill & Absorb with Inert Material

Yes

Store in a Designated, Well-Ventilated Area

No

Collect Absorbed Waste into Sealed Container

Contact Licensed Waste Disposal Company

Arrange for Waste Transport

Final Disposal via Approved Methods (e.g., Incineration)

Click to download full resolution via product page

Workflow for the proper disposal of (+)-Fenchone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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